Cas no 98569-61-0 ((3beta,5alpha,6alpha,22xi)-3-(beta-D-glucopyranosyloxy)-23-hydroxyspirostan-6-yl beta-D-glucopyranoside)

(3beta,5alpha,6alpha,22xi)-3-(beta-D-glucopyranosyloxy)-23-hydroxyspirostan-6-yl beta-D-glucopyranoside structure
98569-61-0 structure
Product Name:(3beta,5alpha,6alpha,22xi)-3-(beta-D-glucopyranosyloxy)-23-hydroxyspirostan-6-yl beta-D-glucopyranoside
CAS No:98569-61-0
MF:C39H64O15
MW:772.916474342346
CID:1993291
Update Time:2024-03-01

(3beta,5alpha,6alpha,22xi)-3-(beta-D-glucopyranosyloxy)-23-hydroxyspirostan-6-yl beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • (3beta,5alpha,6alpha,22xi)-3-(beta-D-glucopyranosyloxy)-23-hydroxyspirostan-6-yl beta-D-glucopyranoside
    • β-D-Glucopyranoside, (3β,5α,6α,23S,25R)-23-hydroxyspirostan-3,6-diyl bis-
    • Inchi: 1S/C39H64O15/c1-16-9-27(42)39(49-15-16)17(2)28-24(54-39)12-21-19-11-23(51-36-34(48)32(46)30(44)26(14-41)53-36)22-10-18(5-7-37(22,3)20(19)6-8-38(21,28)4)50-35-33(47)31(45)29(43)25(13-40)52-35/h16-36,40-48H,5-15H2,1-4H3
    • InChI Key: JLLFUINRPWOBGS-UHFFFAOYSA-N
    • SMILES: CC1C2(C(O)CC(C)CO2)OC2CC3C(C12)(C)CCC1C3CC(C2C1(C)CCC(OC1C(O)C(O)C(O)C(CO)O1)C2)OC1C(O)C(O)C(O)C(CO)O1

Computed Properties

  • Exact Mass: 772.425
  • Monoisotopic Mass: 772.425
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 6
  • Complexity: 1340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 21
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.43
  • Boiling Point: 917.3°C at 760 mmHg
  • Flash Point: 508.6°C
  • Refractive Index: 1.624
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